BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-[Bis(2-
chloroethyl)amino]acetaldehyde

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

2-[Bis(2-
Compound Name:
chloroethyl)aminojacetaldehyde

Cat. No.: B034328

CAS Number: 102585-22-8
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-[Bis(2-
chloroethyl)amino]acetaldehyde, a reactive bifunctional alkylating agent. Drawing from
available chemical and biological data, this document outlines its properties, synthesis,
proposed mechanism of action, and relevant experimental protocols to support further research
and development.

Chemical and Physical Properties

2-[Bis(2-chloroethyl)amino]acetaldehyde is a nitrogen mustard derivative with the molecular
formula C6H11CI2NO. Nitrogen mustards are a class of cytotoxic compounds known for their
ability to alkylate DNA, a property that has been harnessed for anticancer therapies.
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Property Value Source

CAS Number 102585-22-8 Multiple Sources
Molecular Formula C6H11CI2NO [1][2]

Molecular Weight 184.06 g/mol [11[2]
Appearance Not specified N/A

Boiling Point 168.4°C at 760 mmHg [2]

Flash Point 55.7°C [2]

Density 1.188 g/cm3 [2]

Vapor Pressure

1.62 mmHg at 25°C

[2]

Refractive Index

1.472

[2]

LogP

0.96490

[2]

Synthesis of 2-[Bis(2-
chloroethyl)amino]acetaldehyde

The synthesis of 2-[Bis(2-chloroethyl)amino]acetaldehyde can be achieved through two

primary routes:

1. Direct Alkylation of Bis(2-chloroethyl)amine: This method involves the reaction of bis(2-

chloroethyl)amine with a suitable two-carbon electrophile, such as chloroacetaldehyde. The

reaction is typically carried out in the presence of a non-nucleophilic base to neutralize the

generated acid.

2. Oxidation of 2-[Bis(2-chloroethyl)amino]ethanol: An alternative approach involves the

oxidation of the corresponding alcohol precursor, 2-[Bis(2-chloroethyl)amino]ethanol. Mild

oxidizing agents are employed to prevent over-oxidation to the carboxylic acid.
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Parameter

Direct Alkylation

Oxidation of Alcohol

Starting Materials

Bis(2-chloroethyl)amine,

Chloroacetaldehyde

2-[Bis(2-

chloroethyl)amino]ethanol

Key Reagents

Non-nucleophilic base (e.g.,

triethylamine)

Mild oxidizing agent (e.g.,
PCC, Swern oxidation

reagents)

Typical Solvents

Dichloromethane (DCM),
Tetrahydrofuran (THF)

Dichloromethane (DCM)

Reaction Conditions

Low temperature (e.g., 0-5°C)

Varies with oxidizing agent
(e.g., room temperature for
PCC, low temperature for

Swern)

Proposed Mechanism of Action and Signaling

Pathway

As a nitrogen mustard, 2-[Bis(2-chloroethyl)amino]acetaldehyde is proposed to exert its

cytotoxic effects primarily through the alkylation of DNA.[3] The two chloroethyl groups allow for
the formation of highly reactive aziridinium ions, which can then react with nucleophilic sites on
DNA bases, particularly the N7 position of guanine.

This bifunctional alkylation can lead to the formation of interstrand and intrastrand cross-links in
the DNA double helix. These cross-links disrupt critical cellular processes such as DNA
replication and transcription, ultimately triggering cell cycle arrest and apoptosis (programmed
cell death).[3]

Caption: Proposed mechanism of 2-[Bis(2-chloroethyl)amino]acetaldehyde cytotoxicity.

Experimental Protocols

Detailed experimental protocols for 2-[Bis(2-chloroethyl)amino]acetaldehyde are not
extensively published. However, based on its chemical class, the following general
methodologies are applicable.
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In Vitro Cytotoxicity Assay

This protocol outlines a general procedure to assess the cytotoxic effects of the compound on
cancer cell lines.

Caption: General workflow for an in vitro cytotoxicity assay.
Methodology:

o Cell Culture: Maintain a selected cancer cell line (e.g., HeLa, MCF-7) in appropriate culture
medium supplemented with fetal bovine serum and antibiotics.

o Compound Preparation: Prepare a stock solution of 2-[Bis(2-
chloroethyl)amino]acetaldehyde in a suitable solvent (e.g., DMSO) and make serial
dilutions.

o Cell Seeding: Seed the cells into 96-well plates at a predetermined density and allow them to
adhere overnight.

» Treatment: Replace the medium with fresh medium containing various concentrations of the
compound. Include a vehicle control (solvent only).

 Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C in a
humidified incubator with 5% CO2.

 Viability Assay: Assess cell viability using a colorimetric assay such as the MTT (3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This involves incubating the
cells with MTT solution, followed by solubilization of the formazan crystals.

o Data Acquisition: Measure the absorbance of the wells at the appropriate wavelength using a
microplate reader.

o Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and
determine the half-maximal inhibitory concentration (IC50) value.

Analytical Methods for Nitrogen Mustards
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The analysis of reactive nitrogen mustards like 2-[Bis(2-chloroethyl)amino]acetaldehyde
often requires derivatization to form stable products suitable for chromatographic analysis.

High-Performance Liquid Chromatography (HPLC):

e Principle: Separation of the derivatized compound from other components in a sample based
on its interaction with a stationary phase.

» Derivatization: A common derivatizing agent for nitrogen mustards is diethyldithiocarbamic
acid (DDTC).[4]

o Detection: UV detection is typically used for the resulting stable derivative.[4]
Liguid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

e Principle: Provides high sensitivity and selectivity for the detection and quantification of the
compound and its metabolites.

o Method: Can be used for the analysis of both the parent compound and its hydrolysis
products.[5][6]

o Advantages: Offers structural information and can be used to analyze complex biological
matrices.

Biological Activity and Toxicological Information

e Anticancer Activity: A study has indicated that 2-[Bis(2-chloroethyl)amino]acetaldehyde is
active as an anti-cancer agent in rodents.

o Tumorigenic Effects: The same study also observed tumorigenic effects in rats at a dose of 3
mg/kg.

e Cytotoxicity: The aldehyde group in the molecule may also contribute to its cytotoxicity, as
aldehydes are known to form adducts with proteins and DNA.[7][8]

Conclusion
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2-[Bis(2-chloroethyl)amino]acetaldehyde is a reactive nitrogen mustard with potential
applications in cancer research. Its cytotoxicity is likely mediated through DNA alkylation,
leading to cell cycle arrest and apoptosis. Further investigation into its specific interactions with
cellular signaling pathways and its efficacy in various cancer models is warranted. The
experimental frameworks provided in this guide offer a starting point for researchers to explore
the therapeutic potential of this compound.

Disclaimer: 2-[Bis(2-chloroethyl)amino]acetaldehyde is a research chemical and should be
handled with appropriate safety precautions by trained professionals in a laboratory setting.
This document is intended for informational purposes only and does not constitute medical
advice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b034328#2-bis-2-chloroethyl-amino-acetaldehyde-
cas-number-102585-22-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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